![molecular formula C12H12N2O4 B2643144 3-(2,5-Dioxo-1-phenylimidazolidin-4-yl)propanoic acid CAS No. 2179-05-7](/img/structure/B2643144.png)
3-(2,5-Dioxo-1-phenylimidazolidin-4-yl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-(2,5-Dioxo-1-phenylimidazolidin-4-yl)propanoic acid” is a compound with the CAS Number 30741-72-1 . It has a molecular weight of 248.24 . The compound is solid in its physical form .
Molecular Structure Analysis
The IUPAC name for this compound is 3-(2,5-dioxo-4-phenyl-4-imidazolidinyl)propanoic acid . The InChI code for this compound is 1S/C12H12N2O4/c15-9(16)6-7-12(8-4-2-1-3-5-8)10(17)13-11(18)14-12/h1-5H,6-7H2,(H,15,16)(H2,13,14,17,18) .Physical And Chemical Properties Analysis
This compound is solid in its physical form . It is stored at room temperature, sealed in dry conditions .Scientific Research Applications
Synthesis and Evaluation of Phenytoin Derivatives
Overview : This study focused on synthesizing derivatives of 2,5-Dioxo-4,4-diphenylimidazolidine-1-carboxylic acid, evaluating their anticonvulsant activity. The derivatives were synthesized by reacting the acid with different amino acids and benzhydrols. The compounds displayed significant anticonvulsant activity, suggesting potential therapeutic applications (Deodhar et al., 2009).
Chemical Modification and Biological Activity of Carboxyl Group
Overview : The research aimed to synthesize and study derivatives of 3-R-2,8-dioxo-7,8-dihydro2H-pyrrolo[1,2-a][1,2,4]triazino[2,3-c]quinazolin-5a(6H)-carboxylic(-propanoic) acids. The study focused on modifying the carboxyl group to improve pharmacodynamic, pharmacokinetic, and technological characteristics. The modifications affected radical scavenging and LOX-inhibiting activities, highlighting the significance of the carboxyl group in pharmacological activity (Stavytskyi et al., 2020).
Safety and Hazards
properties
IUPAC Name |
3-(2,5-dioxo-1-phenylimidazolidin-4-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O4/c15-10(16)7-6-9-11(17)14(12(18)13-9)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,18)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLATUVFNWPJQLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C(NC2=O)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.